Cas no 1247371-27-2 (4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide)

4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide structure
1247371-27-2 structure
Product Name:4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide
CAS No:1247371-27-2
MF:C8H7F4N3S
MW:253.219893693924
MDL:MFCD14600406
CID:4580426
Update Time:2023-04-04

4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

    • 1-amino-3-[4-fluoro-3-(trifluoromethyl)phenyl]thiourea
    • Hydrazinecarbothioamide, N-[4-fluoro-3-(trifluoromethyl)phenyl]-
    • 4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide
    • MDL: MFCD14600406
    • Inchi: 1S/C8H7F4N3S/c9-6-2-1-4(14-7(16)15-13)3-5(6)8(10,11)12/h1-3H,13H2,(H2,14,15,16)
    • InChI Key: NELXAIRDCIUPNA-UHFFFAOYSA-N
    • SMILES: N(C(NC1=CC=C(F)C(C(F)(F)F)=C1)=S)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4

4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD589766-1g
N-(4-Fluoro-3-(trifluoromethyl)phenyl)hydrazinecarbothioamide
1247371-27-2 97%
1g
¥1260.0 2023-04-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD589766-5g
N-(4-Fluoro-3-(trifluoromethyl)phenyl)hydrazinecarbothioamide
1247371-27-2 97%
5g
¥3773.0 2023-04-04
Oakwood
062869-5g
4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide
1247371-27-2
5g
$578.00 2023-09-16
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